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Compound of Interest

(R)-2-amino-N-
Compound Name:
hydroxypropanamide

cat. No.: B3051655

For Researchers, Scientists, and Drug Development Professionals

L-Alanine hydroxamate is a derivative of the amino acid L-alanine and belongs to the
hydroxamate class of compounds. Hydroxamates are known for their metal-chelating
properties and their ability to inhibit metalloenzymes, making them valuable in various research
and drug development contexts, particularly as potential inhibitors of enzymes like histone
deacetylases (HDACs) and matrix metalloproteinases (MMPs). However, the unique chemical
properties of the hydroxamate group also necessitate specific safety and handling precautions.
This guide provides an in-depth overview of the safety considerations, handling procedures,
and potential hazards associated with L-Alanine hydroxamate to ensure its safe use in a
laboratory setting.

Physicochemical and Toxicological Data

Quantitative data for L-Alanine hydroxamate is not extensively documented. The following
tables summarize available data for the closely related DL-Alanine hydroxamate (the racemic
mixture) and general toxicological considerations for the hydroxamate class of compounds.

Table 1: Physicochemical Properties of DL-Alanine Hydroxamate
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Property Value Source
Molecular Formula C3HsN20:2 [1]
Molecular Weight 104.109 g/mol [1]
Melting Point 163-164 °C [1]
Density (Predicted) 1.216 + 0.06 g/cm?3 [1]
pKa (Predicted) 10.17 £ 0.40 [1]
Storage Temperature -20°C [1]

Table 2: General Toxicological Profile of Hydroxamates

Hazard Description Source

Some hydroxamate-containing

compounds have shown
o potential for mutagenicity. This
Mutagenicity is a significant concern for their
therapeutic application beyond

oncology.[2][3]

The genotoxicity of some
Genotoxicity hydroxamates may contribute

to their antitumor activity.[3]

"Pan-HDAC inhibitors," many
of which are hydroxamates,
o can be broadly acting and may
Broad-Spectrum Inhibition ) o
have toxic effects for clinical
use outside of cancer

treatment.[2][3]

Hydroxamate-based inhibitors
have exhibited poor
Metabolic Instability pharmacokinetic properties,

including metabolic instability.

[3]
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Hazard Identification and First Aid

While a specific Safety Data Sheet (SDS) for L-Alanine hydroxamate is not readily available,
the hazards can be inferred from related compounds like beta-alanine hydroxamate
hydrochloride and the general properties of hydroxamates.

Potential Hazards:

o Harmful if swallowed.[4]

e May cause skin and eye irritation upon contact.[4]

o Formation of dust and aerosols should be avoided.[4]

Table 3: First Aid Measures
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Exposure Route First Aid Protocol Source

Rinse mouth with water. Do not
induce vomiting. Seek

Ingestion , _ _ _
immediate medical attention.

[4]

Move the person to fresh air. If
breathing is difficult, give
) oxygen. If not breathing,
Inhalation _ o o
provide artificial respiration and
seek immediate medical

attention.[4]

Immediately remove

contaminated clothing. Wash
Skin Contact the affected area with soap

and plenty of water. Consult a

doctor if irritation persists.[4]

Rinse cautiously with water for

at least 15 minutes. Remove
Eye Contact contact lenses, if present and

easy to do. Continue rinsing

and consult a doctor.[4]

Experimental Protocols and Handling Procedures

Adherence to proper experimental protocols is crucial for the safe handling of L-Alanine
hydroxamate.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling L-Alanine
hydroxamate. The following PPE is recommended:

» Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[4]
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» Hand Protection: Handle with impervious gloves that have been inspected prior to use. The
selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard
EN 374 derived from it.[4]

o Body Protection: Wear fire/flame resistant and impervious clothing. A lab coat is mandatory.

[4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[4]

Engineering Controls
o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation of

dust and aerosols.[4]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

General Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Wash
hands thoroughly after handling.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.[4][5] A storage
temperature of -20°C is recommended.[1]

Spill and Disposal Procedures

o Spills: In case of a spill, evacuate personnel to a safe area. Avoid dust formation and
breathing vapors, mist, or gas. Wear appropriate personal protective equipment. Sweep up
the spilled material and place it in a suitable, closed container for disposal.[4][6]

o Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[4]

Visualized Workflows and Pathways
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To further clarify the safe handling procedures and the potential biological context of L-Alanine
hydroxamate, the following diagrams are provided.
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Safe Handling Workflow for L-Alanine Hydroxamate
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Hypothetical Signaling Pathway Inhibition by a Hydroxamate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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